N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N,N-dimethyl-3-(4-nitrophenyl)-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H16N4O3/c1-20(2)18(23)16-12-21(14-6-4-3-5-7-14)19-17(16)13-8-10-15(11-9-13)22(24)25/h3-12H,1-2H3
• InChI Key: BMPGJMDEOYVZRS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN(N=C1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide, also known as DNP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is a member of the pyrazole family of compounds and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide acts as an uncoupling agent, disrupting the normal flow of electrons in the electron transport chain of mitochondria. This leads to a decrease in ATP production and an increase in energy expenditure, as the body attempts to compensate for the loss of ATP by increasing metabolic rate.
Biochemical and Physiological Effects:
N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide has been shown to increase metabolic rate, leading to weight loss and improved glucose tolerance. It has also been shown to improve insulin sensitivity and reduce oxidative stress. However, N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide can also lead to serious side effects, including hyperthermia, tachycardia, and death.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide is a useful tool for studying energy metabolism and mitochondrial function in vitro. However, its use in vivo is limited due to its potential for serious side effects. It is also important to note that N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide is a toxic compound and should be handled with care.

Future Directions

There are several areas of research that could benefit from further study of N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide. These include its potential use as a treatment for obesity and metabolic disorders, as well as its use as a tool for studying mitochondrial function and energy metabolism in various disease states. Additionally, further research is needed to better understand the mechanism of action and potential side effects of N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide.

Synthesis Methods

The synthesis of N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide involves the reaction of 4-nitrobenzaldehyde with ethyl acetoacetate to form 4-nitrophenylhydrazone, which is then reacted with N,N-dimethylformamide dimethyl acetal to form the pyrazole ring. The resulting compound is then treated with chloroacetyl chloride to form the carboxamide group, resulting in the final product, N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N,N-dimethyl-3-(4-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide has been used in scientific research as a tool to study mitochondrial function and energy metabolism. It has been shown to uncouple oxidative phosphorylation, leading to increased energy expenditure and metabolic rate. It has also been used as a model for studying thermogenesis and obesity.